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Compound of Interest

Compound Name: Rubidium chlorate

Cat. No.: B078869

A Structural Comparison of Rubidium Chlorate and Cesium Chlorate for Researchers

This guide provides a detailed structural comparison of rubidium chlorate (RbClOs) and
cesium chlorate (CsClOs), presenting key crystallographic data for researchers, scientists, and
professionals in drug development. The information is based on experimental data from
crystallographic studies.

Crystallographic Data Summary

The crystal structures of rubidium chlorate and cesium chlorate have been determined by X-
ray diffraction. Both compounds are isostructural, meaning they share the same crystal
structure. They crystallize in the trigonal crystal system with the space group R3m.[1][2][3] The
primary difference lies in their lattice parameters, which is expected due to the different ionic
radii of rubidium and cesium cations.
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Parameter

Rubidium Chlorate
(RbCIO3)

Cesium Chlorate (CsClOs)

Crystal System Trigonal Trigonal
Space Group R3m:H R3m:H
Space Group Number 160 160
Lattice Constant a 6.092 A 6.424 A
Lattice Constant ¢ 8.173 A 8.254 A
Lattice Angle a 90° 90.00°
Lattice Angle 3 90° 90.00°
Lattice Angle y 120° 120.00°

Source: PubChem CID 23674317[1], PubChem CID 23685553[2]

Structural Analysis

The identical space group (R3m) for both rubidium chlorate and cesium chlorate indicates

that the arrangement of atoms in their crystal lattices is analogous.[1][2] The chlorate anion

(ClOs™) and the respective alkali metal cation (Rb* or Cs™*) are positioned in a similar

symmetrical pattern within the unit cell.

The observed increase in the lattice parameters 'a’ and 'c' from rubidium chlorate to cesium

chlorate is a direct consequence of the larger ionic radius of the cesium cation compared to the

rubidium cation. This expansion of the unit cell dimensions while maintaining the same crystal

structure is a common trend in isostructural series of alkali metal salts.

Experimental Protocol: Single-Crystal X-ray

Diffraction

The determination of the crystal structures for rubidium chlorate and cesium chlorate is

typically achieved through single-crystal X-ray diffraction (XRD). This technique provides

precise information about the atomic arrangement within a crystal.
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Methodology Outline:

e Crystal Growth: Single crystals of rubidium chlorate and cesium chlorate are grown from an
agueous solution by slow evaporation.

e Crystal Mounting: A suitable single crystal of each compound is selected and mounted on a
goniometer head.

o Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic
X-ray beam is directed at the crystal, and the diffraction pattern is recorded as the crystal is
rotated. Data is collected at a specific temperature, often room temperature (298 K).

 Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell dimensions and space group. The positions of the atoms within the unit cell are
determined using direct methods or Patterson methods. The structural model is then refined
to achieve the best possible fit with the experimental data.

Visualization of the Structural Comparison

The following diagram illustrates the logical workflow for the structural comparison of rubidium
chlorate and cesium chlorate.
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Compounds for Comparison

Rubidium Chlorate (RbCIlOs3) Cesium Chlorate (CsClOs3)

Experimental Analysis
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Crystal System
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Structural Comparison

Isostructural Analysis

Conclusion

Both compounds are isostructural (Space Group R3m).
Lattice parameters of CsClOs are larger due to the
larger ionic radius of Cesium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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